![molecular formula C12H15BrFNO2 B6156371 tert-butyl N-[4-(bromomethyl)-3-fluorophenyl]carbamate CAS No. 885021-03-4](/img/no-structure.png)
tert-butyl N-[4-(bromomethyl)-3-fluorophenyl]carbamate
Description
Mechanism of Action
- Suzuki Coupling Reactions : Due to the presence of BOC (tert-butoxycarbonyl) protection, this compound serves as an ideal substrate for Suzuki coupling reactions. It can form biaryls through reactions with pyridine or 3-benzaldehyde boronic acids .
Mode of Action
Environmental factors and specific cellular contexts play a crucial role in determining its efficacy and stability . 🌟
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for tert-butyl N-[4-(bromomethyl)-3-fluorophenyl]carbamate involves the reaction of tert-butyl N-(3-fluorophenyl)carbamate with bromomethyl benzene in the presence of a base.", "Starting Materials": [ "tert-butyl N-(3-fluorophenyl)carbamate", "bromomethyl benzene", "base (e.g. sodium hydride, potassium carbonate)", "solvent (e.g. dimethylformamide, tetrahydrofuran)" ], "Reaction": [ "Add the base to the solvent and stir until dissolved.", "Add tert-butyl N-(3-fluorophenyl)carbamate to the solution and stir for 10-15 minutes.", "Add bromomethyl benzene to the solution and stir for several hours at room temperature or at a slightly elevated temperature.", "Quench the reaction by adding water and extracting the product with an organic solvent.", "Purify the product by column chromatography or recrystallization." ] } | |
CAS RN |
885021-03-4 |
Product Name |
tert-butyl N-[4-(bromomethyl)-3-fluorophenyl]carbamate |
Molecular Formula |
C12H15BrFNO2 |
Molecular Weight |
304.2 |
Purity |
95 |
Origin of Product |
United States |
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